Cas no 1805310-21-7 (2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid)

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid is a fluorinated pyridine derivative characterized by its multifunctional structure, incorporating chloromethyl, trifluoromethoxy, and trifluoromethyl substituents. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing groups enhance reactivity and stability. The presence of both chloromethyl and acetic acid moieties allows for further functionalization, making it valuable in the development of active ingredients or specialty chemicals. Its trifluoromethyl and trifluoromethoxy groups contribute to improved lipophilicity and metabolic resistance, which are critical in optimizing bioactivity. Suitable for controlled reactions, this compound is typically handled under inert conditions to preserve its reactive sites.

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid structure

1805310-21-7 structure

Product Name:2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid

CAS No:1805310-21-7

MF:C₁₀H₆ClF₆NO₃

MW:337.602962970734

CID:4812326

Update Time:2025-05-26

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid
- Inchi： 1S/C10H6ClF6NO3/c11-2-5-8(21-10(15,16)17)7(9(12,13)14)4(3-18-5)1-6(19)20/h3H,1-2H2,(H,19,20)
- InChI Key： GSWHZDKQRNYCNC-UHFFFAOYSA-N
- SMILES： ClCC1C(=C(C(F)(F)F)C(=CN=1)CC(=O)O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 375
XLogP3: 2.8
Topological Polar Surface Area: 59.4

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029078538-1g	2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid	1805310-21-7	97%	1g	$1,534.70	2022-04-01

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid Related Literature

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Additional information on 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid

The compound with CAS No. 1805310-21-7, known as 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a trifluoromethoxy group, a trifluoromethyl group, and a chloromethyl group, along with an acetic acid moiety at the 5-position of the pyridine ring.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates specific interactions in biological systems or chemical reactions. The trifluoromethoxy group at the 3-position introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain contexts. Similarly, the trifluoromethyl group at the 4-position contributes to the molecule's stability and lipophilicity, making it suitable for applications in drug design or material science.

One of the most notable features of this compound is its chloromethyl group at the 2-position. This functional group is highly reactive and can participate in various nucleophilic substitutions or additions, making it a valuable component in organic synthesis. The presence of this group allows for further modification of the molecule, enabling researchers to tailor its properties for specific applications.

The acetic acid moiety at the 5-position introduces acidity to the molecule, which can be exploited in various chemical reactions or biological assays. This functional group also enhances the solubility of the compound in polar solvents, facilitating its use in aqueous environments.

Recent studies have highlighted the potential of 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid in drug discovery and development. Its unique combination of functional groups makes it an ideal candidate for targeting specific biological pathways or enzymes. For instance, researchers have explored its ability to inhibit certain kinases or modulate receptor activity, which could lead to novel therapeutic agents for diseases such as cancer or inflammatory disorders.

In addition to its biological applications, this compound has shown promise in materials science. Its high stability and lipophilicity make it a potential candidate for use in coatings, adhesives, or electronic materials. The trifluorinated groups contribute to its resistance to environmental factors such as moisture and temperature fluctuations, further enhancing its suitability for industrial applications.

The synthesis of 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid involves a series of carefully designed organic reactions. Starting from pyridine derivatives, researchers employ methods such as nucleophilic substitution, Friedel-Crafts alkylation, and acetylation to introduce the desired functional groups. The optimization of these reaction conditions has been a focus of recent studies to improve yield and purity.

One area where this compound has garnered significant attention is its role in agrochemicals. Its ability to interact with plant enzymes or microbial pathways makes it a potential candidate for herbicides or fungicides. Researchers have conducted field trials to assess its efficacy and environmental impact, with promising results indicating its potential as a sustainable agricultural solution.

In conclusion, 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1805310-21-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and agrochemicals.